Cas no 1152978-14-7 (5-Chloro-1-(4-methylphenyl)-3-(trifluoromethyl)pyrazole-4-carbaldehyde)

• Product Name: 5-Chloro-1-(4-methylphenyl)-3-(trifluoromethyl)pyrazole-4-carbaldehyde
• CAS No: 1152978-14-7
• MF: C₁₂H₈ClF₃N₂O
• MW: 288.652932167053
• MDL: MFCD12558428
• CID: 4561086
• Update Time: 2025-07-27

5-Chloro-1-(4-methylphenyl)-3-(trifluoromethyl)pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-(4-methylphenyl)-3-(trifluoromethyl)pyrazole-4-carbaldehyde
• 5-chloro-1-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
• CWB97814
• D86589
• 5-Chloro-3-(trifluoromethyl)-1-p-tolyl-1H-pyrazole-4-carbaldehyde
• 5-Chloro-1-(4-methylphenyl)-3-(trifluoromethyl)pyrazole-4-carbaldehyde

• MDL： MFCD12558428
• Inchi： 1S/C12H8ClF3N2O/c1-7-2-4-8(5-3-7)18-11(13)9(6-19)10(17-18)12(14,15)16/h2-6H,1H3
• InChI Key： UCCFZQBFTASNPM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(C(F)(F)F)=NN1C1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 331
• XLogP3: 3.6
• Topological Polar Surface Area: 34.9

Additional information on 5-Chloro-1-(4-methylphenyl)-3-(trifluoromethyl)pyrazole-4-carbaldehyde

5-Chloro-1-(4-methylphenyl)-3-(trifluoromethyl)pyrazole-4-carbaldehyde (CAS No. 1152978-14-7): An Overview

5-Chloro-1-(4-methylphenyl)-3-(trifluoromethyl)pyrazole-4-carbaldehyde (CAS No. 1152978-14-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a chloro-substituted pyrazole ring and a trifluoromethyl group, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 5-Chloro-1-(4-methylphenyl)-3-(trifluoromethyl)pyrazole-4-carbaldehyde is composed of a pyrazole ring with a chloro substituent at the 5-position, a 4-methylphenyl group at the 1-position, and a trifluoromethyl group at the 3-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of 5-Chloro-1-(4-methylphenyl)-3-(trifluoromethyl)pyrazole-4-carbaldehyde in the context of drug discovery and development. One notable application is its use as an intermediate in the synthesis of bioactive compounds. The trifluoromethyl group, known for its electron-withdrawing properties, can enhance the metabolic stability and bioavailability of drug candidates. Additionally, the chloro substituent can influence the lipophilicity and binding affinity of the molecule to target receptors.

In the realm of medicinal chemistry, 5-Chloro-1-(4-methylphenyl)-3-(trifluoromethyl)pyrazole-4-carbaldehyde has been explored for its potential as an inhibitor of various enzymes and receptors. For instance, research has shown that derivatives of this compound exhibit potent inhibitory activity against kinases, which are key enzymes involved in cellular signaling pathways. This property makes it a valuable lead compound for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

Beyond its enzymatic inhibition properties, 5-Chloro-1-(4-methylphenyl)-3-(trifluoromethyl)pyrazole-4-carbaldehyde has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can modulate the expression of pro-inflammatory cytokines and chemokines, suggesting its potential as a therapeutic agent for conditions characterized by chronic inflammation.

The synthesis of 5-Chloro-1-(4-methylphenyl)-3-(trifluoromethyl)pyrazole-4-carbaldehyde typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of appropriate precursors followed by functional group modifications to introduce the desired substituents. Advances in synthetic methodologies have led to more efficient and scalable processes, facilitating its production for both research and industrial applications.

In terms of safety and handling, it is important to note that while 5-Chloro-1-(4-methylphenyl)-3-(trifluoromethyl)pyrazole-4-carbaldehyde is not classified as a hazardous material, proper precautions should be taken during its use in laboratory settings. This includes wearing appropriate personal protective equipment (PPE) and ensuring adequate ventilation to minimize exposure risks.

The future prospects for 5-Chloro-1-(4-methylphenyl)-3-(trifluoromethyl)pyrazole-4-carbaldehyde are promising. Ongoing research aims to further elucidate its biological activities and optimize its properties for specific therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area, leading to the development of novel drugs with improved efficacy and safety profiles.

In conclusion, 5-Chloro-1-(4-methylphenyl)-3-(trifluoromethyl)pyrazole-4-carbaldehyde (CAS No. 1152978-14-7) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable compound for further exploration and development. As research continues to uncover new insights into its properties and applications, this compound is poised to play a crucial role in advancing therapeutic strategies for various diseases.